Dimethylaminophenylacetic acid methyl ester

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: methyl 2-(dimethylamino)-2-phenylacetate
• InChI: InChI=1S/C11H15NO2/c1-12(2)10(11(13)14-3)9-7-5-4-6-8-9/h4-8,10H,1-3H3
• InChI Key: ZPAQHSOIGTYZKM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(C1=CC=CC=C1)C(=O)OC

Description

Dimethylaminophenylacetic acid methyl ester is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of α-bromophenylacetic acid methyl ester, 5.0 g (22.0 mmol) in 120 mL of tetrahydrofuran was added 12 mL (88.0 mmol) of triethylamine and 5.4 g (66.0 mmol) of dimethylamine hydrochloride. The reaction mixture was heated at 60° C. in a sealed tube for three hours, cooled to ambient temperature and concentrated to dryness. The residue was partitioned between 20% isopropanol/chloroform and water. The mixture was washed with saturated sodium bicarbonate, washed with brine, dried over sodium sulfate, filtered and concentrated to dryness. The residue was purified by chromatography using a methanol/chloroform gradient as eluent and concentrated to dryness to yield 1.86 g (44%) of the desired isomer as a yellow oil. MS (ion spray) 193.9 (M+).